Cas no 3086-72-4 (4-hydroxy-3,5-dimethoxybenzamide)

• Product Name: 4-hydroxy-3,5-dimethoxybenzamide
• CAS No: 3086-72-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 84606
• PubChem ID: 76522
• Update Time: 2025-05-20

4-hydroxy-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3,5-dimethoxybenzamide
• 3,5-dimethoxy-4-hydroxy Benzamide
• 3,5-Dimethoxy-4-hydroxy-benzamid
• 4-carboxamido-2,6-dimethoxyphenol
• 4-Hydroxy-3.5-dimethoxy-benzamid
• Benzamide,3,5-dimethoxy-4-hydroxy
• EINECS 221-407-1
• syringamide
• Benzamide, 4-hydroxy-3,5-dimethoxy-
• NSC-164893
• Benzamide, 3,5-dimethoxy-4-hydroxy-
• AKOS006281043
• NS00028984
• NSC164893
• DTXSID3074573
• NSC 164893
• 3086-72-4
• L8Y9YLN9U9
• UNII-L8Y9YLN9U9
• SCHEMBL502534
• FT-0730722
• BRN 2649582
• 3,5-Dimethoxy-4-hydroxybenzamide

• Inchi： 1S/C9H11NO4/c1-13-6-3-5(9(10)12)4-7(14-2)8(6)11/h3-4,11H,1-2H3,(H2,10,12)
• InChI Key： XWMSEZHMHBQVLE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(N)=O)C=C(C=1O)OC

Computed Properties

• Exact Mass: 197.06900
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 81.8A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.275
• Boiling Point: 302.7 °C at 760 mmHg
• Flash Point: 136.9 °C
• Refractive Index: 1.566
• PSA: 81.78000
• LogP: 1.20860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-hydroxy-3,5-dimethoxybenzamide

4-Hydroxy-3,5-Dimethoxybenzamide: A Comprehensive Overview

4-Hydroxy-3,5-dimethoxybenzamide, also known by its CAS number 3086-72-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide backbone with hydroxyl and methoxy substituents. The presence of these functional groups imparts distinctive chemical and biological properties, making it a subject of extensive research.

The synthesis of 4-hydroxy-3,5-dimethoxybenzamide involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the corresponding hydroxyl and methoxy substituted benzene derivatives. Subsequent steps involve amide formation through the reaction of these intermediates with appropriate amine sources. The precise control of reaction conditions, such as temperature and pH, is crucial to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 4-hydroxy-3,5-dimethoxybenzamide in various biological systems. For instance, research has demonstrated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and oxidative stress. This makes it a promising candidate for drug development targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 4-hydroxy-3,5-dimethoxybenzamide has shown interesting properties in material science. Its ability to form stable crystalline structures under certain conditions has led to investigations into its use in the development of novel materials for electronic applications. These findings underscore the versatility of this compound across multiple disciplines.

The structural features of 4-hydroxy-3,5-dimethoxybenzamide, including its hydroxyl and methoxy groups, play a critical role in determining its reactivity and selectivity in various chemical reactions. Recent advancements in computational chemistry have enabled researchers to model these interactions with unprecedented accuracy, providing deeper insights into the compound's behavior at the molecular level.

Moreover, the environmental impact of 4-hydroxy-3,5-dimethoxybenzamide has been a topic of recent interest. Studies have assessed its biodegradability and potential toxicity to aquatic organisms. These evaluations are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4-hydroxy-3,5-dimethoxybenzamide, with its CAS number 3086-72-4, represents a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Ongoing research continues to uncover new aspects of its properties and potential uses, solidifying its position as an important molecule in contemporary scientific research.